Cas no 29586-66-1 (H-Lys-Arg-OH acetate salt)

• Product Name: H-Lys-Arg-OH acetate salt
• CAS No: 29586-66-1
• MF: C₁₂H₂₆N₆O₃
• MW: 302.373241901398
• MDL: MFCD00238041
• CID: 239296
• PubChem ID: 15061422
• Update Time: 2025-04-19

H-Lys-Arg-OH acetate salt Chemical and Physical Properties

Names and Identifiers

• L-Arginine, L-lysyl-
• (2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• H-Lys-Arg-OH
• L-LYS-L-ARG
• L-Arginine,L-lysyl
• L-lysyl-L-arginine
• lysylarginine
• N2-Lysylarginine
• L-Lysyl-N~5~-(diaminomethylidene)-L-ornithine
• 29586-66-1
• UNII-HX25W9VLX3
• Q27144728
• BDBM50188532
• (S)-2-((S)-2,6-Diaminohexanamido)-5-((diaminomethylene)amino)pentanoic Acid
• (2S)-2-(((2S)-2,6-Bis(azanyl)hexanoyl)amino)-5-carbamimidamido-pentanoic acid
• Lysine-Arginine dipeptide
• HX25W9VLX3
• DTXSID00567683
• HY-P4396
• K-R Dipeptide
• Lysine Arginine dipeptide
• Lys-Arg
• (S)-2-((S)-2,6-Diaminohexanamido)-5-guanidinopentanoic acid
• (2S)-2-[[(2S)-2, 6-diaminohexanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• CHEBI:74553
• CHEMBL380183
• CS-0653824
• KR dipeptide
• SCHEMBL288962
• Lysyl-Arginine
• H-Lys-Arg-OH acetate salt

• MDL： MFCD00238041
• Inchi： 1S/C12H26N6O3/c13-6-2-1-4-8(14)10(19)18-9(11(20)21)5-3-7-17-12(15)16/h8-9H,1-7,13-14H2,(H,18,19)(H,20,21)(H4,15,16,17)/t8-,9-/m0/s1
• InChI Key： NPBGTPKLVJEOBE-IUCAKERBSA-N
• SMILES： O=C([C@H](CCCCN)N)N[C@H](C(=O)O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 302.20700
• Monoisotopic Mass: 302.20663871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 183Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (79 g/l) (25 º C),
• PSA: 180.34000
• LogP: 1.25780

H-Lys-Arg-OH acetate salt Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides